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Compound of Interest

Compound Name: Glycyl tyrosine

Cat. No.: B1441352

An In-depth Technical Guide to Glycyl-L-tyrosine

This technical guide provides a comprehensive overview of Glycyl-L-tyrosine, a dipeptide of
significant interest to researchers, scientists, and professionals in drug development. It covers
the fundamental chemical properties, biological applications, and detailed experimental
methodologies related to this compound.

Core Chemical and Physical Properties

Glycyl-L-tyrosine is a dipeptide composed of glycine and L-tyrosine. It exists in both anhydrous
and dihydrate forms, each with distinct properties. The dihydrate form is often utilized in
applications requiring high solubility.
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Property

Anhydrous Glycyl-L-
tyrosine

Glycyl-L-tyrosine
Dihydrate

CAS Number

658-79-7[1][2][3][4][5][6][7]

39630-46-1[8][9][10][11]

Molecular Formula

C11H1aN204[1][3][4][6][ 7]

C11H14N204 - 2H20[8]

238.24 gimol [1][2][3][41[5][6]

Molecular Weight 274.27 g/mol [8][9][11]
[71[12]

Appearance White to off-white solid[3] White to off-white solid

_ _ 278-285 °C (with ]

Melting Point - Not available

decomposition)[3]
B ) Highly soluble in water[9][13]
Solubility Poorly soluble in water

[14][15]

Storage Conditions

Store sealed and dry, below —
20 °C[3]

Store sealed and dry, below —
20 °C

Biological Significance and Key Applications

The primary advantage of Glycyl-L-tyrosine over free L-tyrosine is its significantly higher

agueous solubility, which addresses a major formulation challenge in various biomedical

applications.[2][9][15]

Parenteral Nutrition

L-tyrosine is an essential amino acid, particularly for neonates and patients with metabolic
stress, but its low solubility has historically limited its inclusion in parenteral nutrition solutions.
[9] Glycyl-L-tyrosine serves as a highly soluble and bioavailable source of tyrosine for
intravenous feeding.[5][8] Once administered, it is rapidly hydrolyzed by peptidases in the body
to release free glycine and L-tyrosine, which then become available for protein synthesis and
other metabolic processes.[5][8][16] Clinical studies in neonates and animal models have
demonstrated that parenteral administration of Glycyl-L-tyrosine effectively maintains tyrosine
levels, supports growth, and promotes nitrogen balance.[5][9][17]

Cell Culture Media Supplementation
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In the manufacturing of biologics using cell cultures (e.g., Chinese Hamster Ovary (CHO) cells),
L-tyrosine is a critical nutrient for cell growth and protein production.[3][15] The poor solubility
of L-tyrosine at neutral pH necessitates the use of separate, high-pH feed streams, which
complicates the manufacturing process and introduces risks of pH fluctuations and
precipitation.[13][15] Glycyl-L-tyrosine, particularly the dihydrate form, offers a highly soluble
alternative that can be incorporated directly into pH-neutral concentrated feed media.[13][14]
[15] This simplifies the feeding strategy to a single-line process, reducing operational costs and
improving process robustness and consistency.[13][14]

Experimental Protocols

Chemical Synthesis of Glycyl-L-tyrosine (Acyl Chloride
Method)

This protocol describes a common method for the chemical synthesis of Glycyl-L-tyrosine.[6][7]
[10][12]

Step 1: Preparation of Glycyl Chloride Hydrochloride

Combine glycine (1.0 kg) and thionyl chloride (3.0 kg) in a suitable reaction vessel.

Heat the mixture to a gentle reflux and maintain for 6-8 hours.

After the reaction is complete, remove the excess thionyl chloride by distillation under
reduced pressure.

The resulting solid is triturated with isopropyl ether and then centrifuged to yield glycyl
chloride hydrochloride.

Step 2: Synthesis of Glycyl-L-tyrosine
» Dissolve L-tyrosine (1.0 kg) in water (8.0 kg).

e Slowly add an alkaline solution, such as potassium carbonate (3.8 kg), while cooling the
mixture to approximately -5°C.

» Add the glycyl chloride hydrochloride (1.1 kg) in portions, ensuring the temperature is
maintained below 10°C.
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e Once the addition is complete, allow the reaction to proceed at 0-5°C for 3-5 hours. Monitor
the reaction for the disappearance of L-tyrosine.

e Adjust the pH of the solution to 4.3-5.0 using dilute hydrochloric acid (3N).
e The resulting precipitate, crude Glycyl-L-tyrosine, is collected by filtration.
Step 3: Purification

e The crude product can be further purified by recrystallization from water to achieve the
desired purity for pharmaceutical or cell culture applications.

Enzymatic Hydrolysis by Carboxypeptidase A

The enzymatic cleavage of Glycyl-L-tyrosine is a key aspect of its biological activity.
Carboxypeptidase A (CPA), a zinc-containing protease, can hydrolyze the peptide bond. The
reactivity of CPA towards Glycyl-L-tyrosine is notably pH-dependent.[18][19]

o At low pH: The di-ionic form of the dipeptide is prevalent and undergoes hydrolysis via a
nucleophilic mechanism, forming an acyl-enzyme intermediate.[18][19]

» At high pH: The mono-ionic form of the dipeptide dominates. In this state, it acts as an
inhibitor by chelating the active-site zinc ion, which blocks the catalytic activity of the
enzyme.[18][19]

Methodology for an Enzymatic Assay:

Prepare a stock solution of Glycyl-L-tyrosine in a suitable buffer (e.g., Tris-HCI).
o Prepare a working solution of Carboxypeptidase A in the same buffer.

 In areaction vessel, combine the buffer and the Glycyl-L-tyrosine solution and pre-incubate
at the desired temperature (e.g., 37°C).

e Initiate the reaction by adding the Carboxypeptidase A solution.

e Monitor the reaction over time by taking aliquots at various intervals.
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e The rate of hydrolysis can be quantified by measuring the appearance of the product (L-
tyrosine or glycine) using methods such as High-Performance Liquid Chromatography
(HPLC).

Visualizations of Workflows and Pathways

The following diagrams illustrate key processes involving Glycyl-L-tyrosine.
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Chemical Synthesis Workflow for Glycyl-L-tyrosine.
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Metabolic Pathway of Glycyl-L-tyrosine in Parenteral Nutrition.
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Workflow Advantage of Glycyl-L-tyrosine in Cell Culture.
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Enzymatic Hydrolysis of Glycyl-L-tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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